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Compound of Interest

Compound Name: Iodine-120

CAS No.: 15480-34-9

Cat. No.: B1201904

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the necessary safety precautions for

handling the radionuclide Iodine-120 (I-120) in a research and drug development laboratory

setting. Due to its short half-life and unique decay characteristics, including positron emission,

specific safety protocols must be implemented to minimize radiation exposure to personnel.

This document outlines the physical properties of Iodine-120, detailed safety procedures,

shielding requirements, bioassay recommendations, and waste disposal protocols.

Physical and Radiological Properties of Iodine-120
Iodine-120 is a radioactive isotope of iodine with a relatively short half-life, making it a valuable

tool in various research applications, particularly in the field of medical imaging and

radiopharmaceutical development. A thorough understanding of its physical properties is

fundamental to establishing safe handling procedures.

Table 1: Physical and Decay Characteristics of Iodine-120
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Property Value

Half-life (T½) 81.6 minutes (1.36 hours)

Decay Mode Electron Capture (EC), Positron Emission (β+)

Daughter Nuclide Tellurium-120 (¹²⁰Te)

Specific Activity 7.16 x 10¹⁷ Bq/g

Iodine-120 decays via electron capture and positron emission to stable Tellurium-120. The

positron emission results in the production of two 511 keV annihilation photons, which are a

significant consideration for external radiation exposure and shielding. In addition to the

annihilation photons, Iodine-120 emits a spectrum of gamma rays and positrons.

Table 2: Principal Gamma and Positron Emissions of Iodine-120

Radiation Type Energy (keV) Intensity (%)

Annihilation Photons 511 136.4

Gamma 560.4 69.6

Gamma 641.1 8.42

Gamma 1523.0 1.67

Positron (β+) 1542 (E_max) 68.2

Note: The intensity of annihilation photons is greater than 100% because each positron

emission event results in two photons.

Radiation Safety and Dose Assessment
Effective radiation protection is paramount when working with Iodine-120. The primary hazards

are external exposure from gamma and annihilation photons and internal exposure from

inhalation or ingestion.

Table 3: Dose Rate and Shielding Data for Iodine-120
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Parameter Value

Specific Gamma-Ray Dose Constant (Γ) 0.16 mSv-m²/GBq-hr

Half-Value Layer (HVL) for 511 keV photons in

Lead
~5 mm

Tenth-Value Layer (TVL) for 511 keV photons in

Lead
~16.5 mm

Shielding Recommendations
Due to the emission of high-energy gamma rays, particularly the 511 keV annihilation photons,

appropriate shielding is crucial.

Lead: High-density materials like lead are effective for shielding the gamma and annihilation

photons from Iodine-120.

For general lab work with millicurie quantities, lead shielding of at least 1-2 cm thickness is

recommended for vials and syringes.

Lead bricks should be used to create a shielded work area.

Tungsten: Tungsten is denser than lead and can be used for syringe shields and vial

containers where space and weight are a concern.

Bremsstrahlung Radiation: While Iodine-120 is not a primary beta emitter, the positrons it

emits can produce bremsstrahlung (braking) radiation upon interaction with high-Z materials

like lead. Therefore, it is good practice to have an inner layer of a low-Z material like acrylic

or aluminum (at least 1 cm) to absorb the positrons before they reach the lead shielding.

Experimental Protocols and Safe Handling
Procedures
Adherence to a strict experimental workflow is essential to minimize exposure and prevent

contamination.
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General Laboratory Practices
Designated Area: All work with Iodine-120 must be conducted in a designated and properly

labeled radioactive materials area.

Fume Hood: All handling of open sources of Iodine-120 that could become volatile must be

performed in a certified chemical fume hood with an adequate face velocity.

Personal Protective Equipment (PPE):

Double pair of disposable gloves.

Lab coat.

Safety glasses with side shields.

Whole-body and ring dosimeters are mandatory for personnel handling significant

quantities of Iodine-120.

Contamination Control:

Cover work surfaces with absorbent, plastic-backed paper.

Use trays to contain potential spills.

Frequently monitor gloves and work area for contamination with a survey meter equipped

with a pancake probe.

Detailed Experimental Workflow
The following diagram outlines a typical workflow for handling Iodine-120 in a research setting.
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Preparation

Handling of Iodine-120

Post-Experiment

Prepare Shielded Work Area
(Lead bricks, absorbent paper)

Don PPE
(Lab coat, double gloves, dosimeters, safety glasses)

Perform Operational Check
of Survey Meter

Receive and Survey
Iodine-120 Vial

Proceed if meter is functional

Place Vial in Shielded Container
(Lead pig)

Aliquot Iodine-120
(Use shielded syringe)

Perform Experimental Procedure

Segregate and Dispose of
Radioactive Waste

Decontaminate Work Area
and Equipment

Survey Work Area, Hands, and Clothing
for Contamination

Remove and Dispose of PPE

Exit Monitoring

Final personal survey
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Personnel Safety First

Spill Containment

Response and Cleanup

Radioactive Spill Occurs

Notify others in the area

Evacuate immediate area if necessary

Check self for contamination

Contact Radiation Safety Officer (RSO)

If contaminated

Cover liquid spill with
absorbent material

Prevent spread of contamination

Decontaminate personnel if required

Begin cleanup under RSO guidance

Survey area after cleanup
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Waste Segregation at Source

Decay-in-Storage

Final Disposal

Generate I-120 Waste
(Solid, Liquid, Sharps)

Solid Waste
(Gloves, paper, etc.)

Aqueous Liquid Waste

Sharps
(Needles, pipettes)

Place in labeled, shielded
'I-120 Waste' container

in sharps container

Store for at least 10 half-lives
(~14 hours)

Survey waste with a
calibrated meter

Confirm waste is at
background levels

If above background,
continue decay

Dispose as non-radioactive waste
(Deface radiation symbols)

If at background
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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